Cas no 1377503-12-2 (4-Chloro-2-hydroxyphenylboronic acid pinacol ester)

4-Chloro-2-hydroxyphenylboronic acid pinacol ester is a boronic ester derivative commonly used as an intermediate in Suzuki-Miyaura cross-coupling reactions. Its pinacol ester group enhances stability, improving handling and storage compared to free boronic acids. The chloro and hydroxyl substituents on the phenyl ring provide versatile reactivity for further functionalization, making it valuable in pharmaceutical and agrochemical synthesis. The compound exhibits good solubility in organic solvents, facilitating its use in homogeneous reaction conditions. Its stability under ambient conditions reduces decomposition risks, ensuring reliable performance in multi-step synthetic routes. This reagent is particularly useful in constructing complex biaryl structures due to its selective reactivity profile.

4-Chloro-2-hydroxyphenylboronic acid pinacol ester structure

1377503-12-2 structure

Product Name:4-Chloro-2-hydroxyphenylboronic acid pinacol ester

CAS No:1377503-12-2

MF:C₁₂H₁₆BClO₃

MW:254.517642974854

MDL:MFCD16994254

CID:2162670

Update Time:2025-11-06

4-Chloro-2-hydroxyphenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

- 5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
- 4-Chloro-2-hydroxyphenylboronic acid pinacol ester
- MDL： MFCD16994254
- Inchi： 1S/C12H16BClO3/c1-11(2)12(3,4)17-13(16-11)9-6-5-8(14)7-10(9)15/h5-7,15H,1-4H3
- InChI Key： ABVROALGWBBEGX-UHFFFAOYSA-N
- SMILES： ClC1C=CC(B2OC(C)(C)C(C)(C)O2)=C(C=1)O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 17
Rotatable Bond Count: 1

4-Chloro-2-hydroxyphenylboronic acid pinacol ester Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261-P305+P351+P338
Storage Condition：Sealed in dry,2-8°C

4-Chloro-2-hydroxyphenylboronic acid pinacol ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM208569-250mg	5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	1377503-12-2	97%	250mg	$77	2021-08-04
Chemenu	CM208569-1g	5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	1377503-12-2	97%	1g	$193	2021-08-04
Chemenu	CM208569-5g	5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	1377503-12-2	97%	5g	$580	2021-08-04
Chemenu	CM208569-250mg	5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	1377503-12-2	97%	250mg	$77	2022-09-03
Chemenu	CM208569-1g	5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	1377503-12-2	97%	1g	$193	2022-09-03
Chemenu	CM208569-5g	5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol	1377503-12-2	97%	5g	$580	2022-09-03
abcr	AB492536-250 mg	5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, 95%; .	1377503-12-2	95%	250MG	€148.90	2023-04-20
abcr	AB492536-1 g	5-Chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol, 95%; .	1377503-12-2	95%	1g	€293.50	2023-04-20
TRC	C421998-250mg	4-Chloro-2-hydroxyphenylboronic acid pinacol ester	1377503-12-2		250mg	$127.00	2023-05-18
TRC	C421998-500mg	4-Chloro-2-hydroxyphenylboronic acid pinacol ester	1377503-12-2		500mg	$242.00	2023-05-18

4-Chloro-2-hydroxyphenylboronic acid pinacol ester Related Literature

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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
2. An artificial photosynthetic system for photoaccumulation of two electrons on a fused dipyridophenazine (dppz)–pyridoquinolinone ligand†

Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

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5. An intensified π-hole in beryllium-doped boron nitride meshes: its determinant role in CO2 conversion into hydrocarbon fuels†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols Chlorophenols

Additional information on 4-Chloro-2-hydroxyphenylboronic acid pinacol ester

Market Research and Analysis of 4-Chloro-2-Hydroxyphenylboronic Acid Pinacol Ester

The compound 4-Chloro-2-hydroxyphenylboronic acid pinacol ester, identified by the CAS number 1377503-12-2, has emerged as a significant player in the field of chemical biology and pharmaceutical research. This boronic acid derivative is widely utilized in various applications, including drug discovery, organic synthesis, and material science. The increasing demand for this compound is driven by its unique chemical properties and its role as an intermediate in the synthesis of complex molecules.

Recent studies have highlighted the importance of 4-Chloro-2-hydroxyphenylboronic acid pinacol ester in the development of novel therapeutic agents. Its ability to participate in Suzuki-Miyaura coupling reactions has made it a valuable tool in the construction of biologically active compounds. This has led to its adoption in both academic research and industrial settings, particularly in the pharmaceutical and agrochemical industries.

The global market for this compound is influenced by several factors, including the growing emphasis on personalized medicine, advancements in synthetic chemistry, and the increasing need for efficient drug delivery systems. Key regions driving the demand include North America, Europe, and Asia-Pacific, with emerging markets showing significant potential due to expanding research activities and industrial growth.

Suppliers of 4-Chloro-2-hydroxyphenylboronic acid pinacol ester are increasingly focusing on improving production processes to meet the rising demand while ensuring product quality and regulatory compliance. The competitive landscape is characterized by a mix of established chemical manufacturers and emerging players leveraging technological innovations to gain market share.

In conclusion, 4-Chloro-2-hydroxyphenylboronic acid pinacol ester continues to play a pivotal role in advancing chemical biology and pharmaceutical research. Its versatility and applicability across diverse fields ensure sustained interest from both academic and industrial sectors. As research progresses and new applications emerge, this compound is poised to remain a critical component of the global chemical market.